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Compound of Interest

Compound Name: Fura PE-3 (potassium)

Cat. No.: B12402610

Get Quote

Executive Summary & Scientific Rationale
Fura PE-3 (also known as Fura-2 LR) is a zwitterionic derivative of the industry-standard

ratiometric calcium indicator, Fura-2.[1] While Fura-2 is prone to rapid leakage and

compartmentalization—often requiring the use of anion transport inhibitors like probenecid

which can alter cell physiology—Fura PE-3 is engineered to resist extrusion.

This resistance to leakage makes Fura PE-3 the superior choice for long-term time-lapse

imaging (spanning hours) and experiments at physiological temperatures (

), where dye extrusion is accelerated.[1] This guide provides a self-validating protocol to
maximize signal-to-noise ratio (SNR) while minimizing phototoxicity.

Key Advantages over Fura-2:
Leakage Resistance: Zwitterionic charge prevents transport by organic anion transporters.

Compartmentalization: Significantly reduced sequestration into organelles.[1]

Spectral Identity: Retains the standard 340/380 nm excitation and 510 nm emission profile of

Fura-2, allowing use of existing Fura-2 filter sets.
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Experimental Hardware Setup
Successful ratiometric imaging requires precise synchronization between excitation switching

and camera acquisition.

Component Specification Rationale

Light Source

Fast-switching LED (340/380

nm) or Xenon Arc Lamp with

Monochromator

LEDs (e.g., CoolLED pE-

340fura) provide microsecond

switching, essential for

capturing rapid Ca

transients without temporal

offset artifacts.[1]

Objective

High NA (1.3+), UV-

transmissive (Super

Fluor/Fluar)

Standard glass blocks UV (340

nm).[1] Specialized UV-

transmissive optics are

mandatory for sufficient signal.

[1]

Camera sCMOS or EMCCD

sCMOS is preferred for field of

view and speed; EMCCD for

extremely low-light/single-cell

applications.[1]

Filters

Ex: 340/26 nm & 380/10 nm

Dichroic: 400 nm LP Em:

510/40 nm

Narrow excitation bands

prevent cross-talk.[1] The 510

nm emission captures the

isosbestic point of

fluorescence intensity.

Reagent Preparation & Loading Protocol
Reagents:

Fura PE-3 AM: (Acetoxymethyl ester form for cell permeability).[1]

Pluronic F-127: Non-ionic surfactant to facilitate AM ester solubilization.[1]
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Imaging Buffer: HBSS or Tyrode’s Solution (with

and

).[1]

Step-by-Step Loading Workflow
Stock Solution: Dissolve 50

g Fura PE-3 AM in 50

L anhydrous DMSO (1 mM stock). Store at -20°C, desiccated.

Loading Solution: Mix 2

L Stock + 2

L 20% Pluronic F-127. Add to 1 mL Imaging Buffer (Final: 2

M dye).

Incubation: Load cells for 45–60 minutes at 37°C.

Note: Unlike Fura-2, loading at room temperature is less efficient for PE-3; 37°C is

required for optimal esterase cleavage and retention.[1]

Wash: Wash cells

with Imaging Buffer.

De-esterification: Incubate in dye-free buffer for 20 minutes at RT. This step is critical to allow

complete hydrolysis of the AM ester groups, activating the dye's calcium sensitivity.

Visual Workflow (DOT Diagram)
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Click to download full resolution via product page

Figure 1: Optimized loading workflow for Fura PE-3 AM esters ensuring complete hydrolysis

and retention.

Time-Lapse Imaging Settings (The Core Protocol)
The following settings balance temporal resolution with cell viability. Fura PE-3 allows for longer

durations, but phototoxicity remains the limiting factor.

A. Excitation & Exposure[1][2][3]
Ratio Pair: Acquire 340 nm followed immediately by 380 nm.[1]

Exposure Time: 20–100 ms per channel.[1]

Guideline: Keep 380 nm intensity at ~60-70% of the camera's dynamic range (e.g.,

~40,000 counts on a 16-bit camera) at resting calcium.[1]

Adjustment: The 340 nm signal will be significantly lower at rest. Do not increase 340 nm

exposure disproportionately; the ratio calculation handles the difference.

B. Sampling Interval (Frequency)
Fast Calcium Spikes (Neurons/Cardiomyocytes): 2–10 Hz (Interval: 0.1–0.5s).[1]

Slow Oscillations/Drug Response (Non-excitable cells): 0.2–0.5 Hz (Interval: 2–5s).[1]

Long-term Viability Mode: If imaging >1 hour, use an interval of 10–30s to minimize UV dose.

C. Binning & Gain
Binning: 2x2.

Why? Increases sensitivity by 4x and readout speed by 2x, allowing shorter exposure

times (reduced phototoxicity).[1]

Gain: Set to "Unity Gain" or slightly higher (e.g., 100-200 on EMCCD) to overcome read

noise without introducing excess shot noise.
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D. Background Correction (Critical)
You must acquire a background image (cell-free region) for both 340 and 380 channels.[1]

Failure to subtract background results in a non-linear ratio that artificially dampens the dynamic
range.[1]

Ratiometric Mechanism & Data Analysis
Fura PE-3 is an excitation-shifting dye.[1] Upon binding

:

340 nm Excitation: Fluorescence emission increases.

380 nm Excitation: Fluorescence emission decreases.

Isosbestic Point: ~360 nm (Intensity remains unchanged regardless of

).[1]

Calcium Calculation
To convert the Ratio (

) to absolute Calcium concentration (

), use the Grynkiewicz equation: [1]

: Dissociation constant of Fura PE-3 (~145–150 nM at 37°C).[1]

: The ratio of fluorescence intensities at 380 nm excitation for free vs. bound dye (

).

: Ratio at zero

(EGTA buffer).

: Ratio at saturating

(Ionomycin + 10 mM
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).[1]

Signaling Pathway Visualization (DOT Diagram)[1]
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Figure 2: The inverse response of 340/380 nm excitation creates a robust ratio independent of

dye concentration or bleaching.[1]
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Issue Probable Cause Solution

Low Signal (340 nm) Glass optics blocking UV

Ensure objective is "Super

Fluor" or quartz. Remove

plastic lids from culture dishes.

[1]

High Background
Autofluorescence or Phenol

Red

Use Phenol Red-free HBSS.[1]

Check for autofluorescent

drugs in the media.

No Response to Agonist Incomplete Hydrolysis

Ensure the 20-minute de-

esterification step (Step 5 in

loading) is performed at Room

Temp.

Dye Extrusion Cell type has high MDR activity

While PE-3 is resistant, some

cell lines (CHO, HeLa) are

aggressive.[1] Lower

temperature to 25°C if

physiology permits.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. Fura PE-3 (potassium) | C37H35K4N5O17 | CID 164886669 - PubChem
[pubchem.ncbi.nlm.nih.gov]

2. interchim.fr [interchim.fr]

To cite this document: BenchChem. [Application Note: Time-Lapse Ratiometric Calcium
Imaging with Fura PE-3]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12402610/docs#application-note-time-lapse-
ratiometric-calcium-imaging-with-fura-pe-3]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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